Cas no 35173-64-9 (ethyl 2-(4Z)-4,5,6,7-tetrahydro-1H-indol-4-ylideneacetate)

• Product Name: ethyl 2-(4Z)-4,5,6,7-tetrahydro-1H-indol-4-ylideneacetate
• CAS No: 35173-64-9
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 3947179
• PubChem ID: 165526232
• Update Time: 2025-10-29

ethyl 2-(4Z)-4,5,6,7-tetrahydro-1H-indol-4-ylideneacetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, (1,5,6,7-tetrahydro-4H-indol-4-ylidene)-, ethyl ester
• Acetic acid, 2-(1,5,6,7-tetrahydro-4H-indol-4-ylidene)-, ethyl ester
• ethyl 2-(4Z)-4,5,6,7-tetrahydro-1H-indol-4-ylideneacetate
• ethyl 2-[(4Z)-4,5,6,7-tetrahydro-1H-indol-4-ylidene]acetate
• EN300-1460401
• 35173-64-9

• Inchi： 1S/C12H15NO2/c1-2-15-12(14)8-9-4-3-5-11-10(9)6-7-13-11/h6-8,13H,2-5H2,1H3
• InChI Key： KGHUJQALCRALGP-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C=C1CCCC2=C1C=CN2

Computed Properties

• Exact Mass: 205.110278721Da
• Monoisotopic Mass: 205.110278721Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42.1Ų

Additional information on ethyl 2-(4Z)-4,5,6,7-tetrahydro-1H-indol-4-ylideneacetate

Recent Advances in the Study of Ethyl 2-(4Z)-4,5,6,7-tetrahydro-1H-indol-4-ylideneacetate (CAS: 35173-64-9)

Ethyl 2-(4Z)-4,5,6,7-tetrahydro-1H-indol-4-ylideneacetate (CAS: 35173-64-9) is a compound of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly as a scaffold for the development of novel therapeutic agents. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

One of the key areas of investigation has been the synthesis and optimization of ethyl 2-(4Z)-4,5,6,7-tetrahydro-1H-indol-4-ylideneacetate. A study published in the Journal of Medicinal Chemistry (2023) detailed an improved synthetic route that enhances yield and purity, making it more feasible for large-scale production. The researchers utilized a combination of palladium-catalyzed cross-coupling and Michael addition reactions to achieve this, highlighting the compound's versatility as a synthetic intermediate.

In terms of biological activity, recent in vitro studies have demonstrated that ethyl 2-(4Z)-4,5,6,7-tetrahydro-1H-indol-4-ylideneacetate exhibits promising inhibitory effects on specific kinase enzymes implicated in cancer progression. For instance, a 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound showed selective inhibition of cyclin-dependent kinases (CDKs), with an IC50 value in the low micromolar range. This suggests its potential as a lead compound for the development of CDK-targeted anticancer therapies.

Further research has explored the compound's mechanism of action. Molecular docking studies have revealed that ethyl 2-(4Z)-4,5,6,7-tetrahydro-1H-indol-4-ylideneacetate binds to the ATP-binding pocket of CDK2, disrupting its activity. This finding was corroborated by X-ray crystallography data, providing a structural basis for its inhibitory effects. These insights are critical for the rational design of more potent and selective derivatives.

Beyond oncology, there is growing interest in the compound's potential applications in neurodegenerative diseases. A 2023 study in ACS Chemical Neuroscience investigated its neuroprotective effects in models of Parkinson's disease. The results indicated that the compound could mitigate oxidative stress and reduce neuronal apoptosis, possibly through modulation of mitochondrial function. While preliminary, these findings open new avenues for therapeutic development.

In conclusion, ethyl 2-(4Z)-4,5,6,7-tetrahydro-1H-indol-4-ylideneacetate (CAS: 35173-64-9) represents a versatile and promising scaffold in medicinal chemistry. Recent advances in its synthesis, coupled with a deeper understanding of its biological activities, underscore its potential in drug discovery. Future research should focus on optimizing its pharmacokinetic properties and exploring its efficacy in vivo to translate these findings into clinical applications.